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Executive Summary

Thalidomide-O-C7-NH2 (CAS: 2093536-11-7) is a specialized E3 ligase ligand-linker
conjugate used in the synthesis of PROTACs (Proteolysis Targeting Chimeras).[1][2][3][4] It
functions as a "warhead" that recruits the Cereblon (CRBN) E3 ubiquitin ligase complex.[1][2]
[5] Structurally, it consists of a 4-hydroxythalidomide core linked via an ether bond to a heptyl
(7-carbon) alkyl chain terminating in a primary amine.[1][2]

This guide details the physicochemical properties, structural rationale, and conjugation
protocols for Thalidomide-O-C7-NH2, serving as a reference for medicinal chemists optimizing
linkerology in targeted protein degradation.[1]

Chemical Identity & Physicochemical Properties[1]
[2][6][7][8]

The molecule is characterized by a rigid phthalimide pharmacophore fused to a glutarimide
ring, with a flexible hydrophobic alky! linker.[1][2]

Table 1: Chemical Specifications
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Property Data

Common Name Thalidomide-O-C7-NH2

4-((7-aminoheptyl)oxy)-2-(2,6-dioxopiperidin-3-

IUPAC Name o ) )
ylisoindoline-1,3-dione

CAS Number 2093536-11-7

Molecular Formula C20H25N30s5

Molecular Weight 387.43 g/mol

Exact Mass 387.1794
NCCCCCCCOclcccc2C(=0O)N(C3CCC(=O)NC3

SMILES
=0)C(=0)c12

Solubility DMSO (>50 mg/mL); Poor water solubility
-20°C (Powder), protect from moisture

Storage

(hygroscopic glutarimide)

Structural Anatomy & Mechanism[1]

The efficacy of Thalidomide-O-C7-NH2 relies on three distinct structural domains. The 4-oxy
substitution on the phthalimide ring is critical; unlike the 5-position, the 4-position projects the
linker into the solvent-exposed region of the CRBN binding pocket, minimizing steric clashes
with the protein interface [1].[1]

Structural Domains[1][2]

e CRBN Ligand (Warhead): The glutarimide ring binds deep within the tri-tryptophan pocket
(Trp380, Trp386, Trp400) of Cereblon.[1][2]

o Ether Linkage (-O-): Provides a stable covalent attachment point that resists metabolic
hydrolysis better than ester linkages.[1][2]

o C7 Alkyl Linker: A 7-carbon hydrophobic chain.[1][2] The length (~9-10 A) is optimized to
span the gap between the E3 ligase and the Target Protein (POI) without inducing steric
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repulsion, though its hydrophobicity requires careful solvent management during synthesis.

[1][2]

Visualization of Pharmacophore

The following diagram illustrates the connectivity and functional roles of the molecule's
components.

Biological Interface

Glutarimide Ring Fused Phthalimide Core C4 Attachment Ether Linkage Stable Bond C7 Alkyl Chain Terminal Primary Amine (-NH2)
(CRBN Binding Motif) (Scaffold) (4-Position) (Hydrophobic Spacer) (Conjugation Handle)

Click to download full resolution via product page

Figure 1: Structural decomposition of Thalidomide-O-C7-NH2 showing the warhead, scaffold,
and linker domains.[1][2]

Synthesis & Stability
Synthesis Pathway

The synthesis typically follows a convergent route starting from 4-hydroxythalidomide.[1][2]

e Nucleophilic Substitution: 4-Hydroxythalidomide is reacted with N-Boc-7-bromoheptylamine
in the presence of a base (e.g., K2COs) in DMF.[1][2]

o Deprotection: The Boc group is removed using TFA/DCM or HCI/Dioxane to yield the free
amine salt.[1][2]

o Neutralization: The salt is neutralized to the free base for conjugation, though it is often
stored as a hydrochloride salt for stability.[1][2]

Stability Considerations

o Glutarimide Hydrolysis: The glutarimide ring is susceptible to hydrolysis in aqueous basic
conditions (pH > 7.5), leading to ring-opening and loss of CRBN binding affinity.[1][2]
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Protocol Note: Always perform conjugations in buffered systems at pH 7.0-7.4 or in
anhydrous organic solvents (DMSO/DMF) with non-nucleophilic bases (DIPEA).

» Photostability: Thalidomide derivatives can be light-sensitive; store in amber vials.[1][2]

Experimental Protocol: PROTAC Conjugation

This protocol describes the conjugation of Thalidomide-O-C7-NH2 to a target ligand
containing a carboxylic acid via amide coupling.[1][2]

Reagents
e Thalidomide-O-C7-NH2 (dissolved in DMSO)[1][2]

Target Ligand-COOH[1][2]

HATU (Coupling Agent)[1][2]

DIPEA (Base)[1][2]

Anhydrous DMF[1]

Step-by-Step Workflow

e Activation: In a microcentrifuge tube, dissolve 1.0 eq of Target Ligand-COOH in anhydrous
DMF. Add 1.1 eq of HATU and 3.0 eq of DIPEA. Vortex and incubate for 5 minutes at Room
Temperature (RT) to activate the acid.

o Conjugation: Add 1.0 eq of Thalidomide-O-C7-NH2 to the activated mixture.

e Incubation: Agitate at RT for 2—4 hours. Monitor reaction progress via LC-MS (Look for mass
shift: MW_Ligand + 387.43 - 18.01 (H20)).[1][2]

 Purification: Purify the crude PROTAC via semi-prep HPLC (Water/Acetonitrile gradient with
0.1% Formic Acid). Avoid high pH buffers during purification to prevent glutarimide
hydrolysis.[1][2]

o Lyophilization: Freeze-dry fractions immediately to obtain the final PROTAC powder.
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Workflow Visualization
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Figure 2: Standard amide coupling workflow for generating Thalidomide-based PROTACS.
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Applications in Drug Discovery[1]
Linkerology: Why C7?

The choice of a 7-carbon alkyl chain is strategic:

Permeability: Unlike PEG linkers, alkyl chains increase lipophilicity, potentially improving cell
membrane permeability.[1][2]

Length (approx. 9-10 A): This length is often sufficient to bridge the E3-POI interface without
being so long that it induces entropic penalties ("floppiness") or so short that it causes steric
clashes [2].[1][2]

Comparative Analysis:
o vs. PEG Linkers: C7 is more rigid and hydrophobic.[1][2]

o vs. C5 Linkers: C7 offers slightly more reach for deeply buried binding pockets.[1][2]

Reference Data for Mass Spectrometry

When analyzing LC-MS data for conjugates:

Fragment lon: A characteristic fragment ion at m/z ~259 (Thalidomide core + H) is often
observed in MS/MS spectra, confirming the presence of the E3 ligase warhead.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Thalidomide-NH-C6-NH2 | C19H24N404 | CID 131999664 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 2.2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione;N-[4-(5-methyl-3-phenyl-1,2-oxazol-4-
yhphenyl]sulfonylpropanamide | C32H28N408S | CID 9895431 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 3. Thalidomide-O-C7-NH2 | TargetMol [targetmol.com]
e 4. amsbhio.com [amsbio.com]

e 5. [FNZR-O-C7-&/% | Thalidomide-4-O-C7-NH2 | PROTAC Linkers | 2093536-11-7 |
Invivochem [invivochem.cn]

¢ To cite this document: BenchChem. [Thalidomide-O-C7-NH2: Structural Analysis &
Application in PROTAC Design[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11933868/docs#thalidomide-o-c7-nh2-structural-
analysis-application-in-protac-design-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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